2-(3-(3-Chloropyrazin-2-yl)azetidin-1-yl)quinazoline

• Molecular Formula: C15H12ClN5
• Molecular Weight: 297.74 g/mol
• IUPAC Name: 2-[3-(3-chloropyrazin-2-yl)azetidin-1-yl]quinazoline
• InChI: InChI=1S/C15H12ClN5/c16-14-13(17-5-6-18-14)11-8-21(9-11)15-19-7-10-3-1-2-4-12(10)20-15/h1-7,11H,8-9H2
• InChI Key: MULYMBAKEQOIQO-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC3=CC=CC=C3C=N2)C4=NC=CN=C4Cl

Description

2-(3-(3-Chloropyrazin-2-yl)azetidin-1-yl)quinazoline is a useful research compound. Its molecular formula is C15H12ClN5 and its molecular weight is 297.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(Azetidin-3-yl)-3-chloropyrazine hydrochloride (1.50 g, 7.28 mmol), 2-chloroquinazoline (1.20 g, 7.28 mmol, Parkway Scientific), and cesium carbonate (5.22 g, 16.0 mmol, Fluka) were mixed in DMF (30 mL) in a round bottom flask under a nitrogen atmosphere. The mixture was stirred at 110° C. for 17 h. The reaction mixture was cooled to room temperature, diluted with water, and extracted with EtOAc (2×). The combined organic extracts were washed with saturated sodium chloride, dried over magnesium sulfate, filtered, and concentrated in vacuo. The resulting crude mixture was purified via silica gel flash column chromatography eluting with 0% to 100% EtOAc in hexanes to give 1.02 g (47%) of a yellow amorphous solid. 1H NMR (400 MHz, chloroFORM-d) δ ppm 4.41-4.50 (m, 1 H) 4.58-4.63 (m, 2 H) 4.65-4.72 (m, 2 H) 7.22-7.28 (m, 1 H) 7.61-7.72 (m, 3 H) 8.28 (d, J=2.35 Hz, 1 H) 8.51 (d, J=2.35 Hz, 1 H) 9.04 (s, 1 H). m/z=298 (M+1).